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Compound of Interest

Compound Name: 2-Sulfobenzoic anhydride

Cat. No.: B147474

An In-depth Technical Guide to the Safety and Handling of 2-Sulfobenzoic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Sulfobenzoic
anhydride (CAS No. 81-08-3), a compound utilized in various organic synthesis applications,
including as a reagent for modifying amino functions in proteins.[1][2] Due to its chemical
properties, adherence to strict safety protocols is essential to mitigate potential hazards in the
laboratory and during drug development processes.

Chemical and Physical Properties

2-Sulfobenzoic anhydride is a white to off-white crystalline powder.[3] It is sensitive to
moisture and will hydrolyze to 2-sulfobenzoic acid.[3][4] It is sparingly soluble in water but
dissolves in organic solvents like acetone, ethanol, and methanol.[3]

Table 1: Physical and Chemical Properties of 2-Sulfobenzoic Anhydride
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Property Value Reference
CAS Number 81-08-3 [5]
Molecular Formula C7H404S [3]
Molecular Weight 184.17 g/mol [2]

Physical State Solid, powder, crystals, or 3]

chunks

Appearance White to off-white powder [3]

Melting Point 116 - 122 °C [6]

Boiling Point 184 - 186 °C at 18 mmHg

Sparingly soluble in water;

Solubility Soluble in methanol (50 [3]
mg/mL)
Faint, characteristic sulfonic

Odor ) [3]
acid odor

Store below +30°C in a dry,
Storage Temperature ) 41071
cool, well-ventilated place

Hazard Identification and Classification

The primary hazards associated with 2-Sulfobenzoic anhydride are skin and eye irritation.[5]
It is classified as a Category 2 irritant for both skin and eyes under the OSHA Hazard
Communication Standard.[5]

Table 2: GHS Hazard ldentification and Classification
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Precautionary Statement

Hazard Classification
Codes
) ) o Category 2 - Causes skin P264, P280, P302+P352,
Skin Corrosion/Irritation o
irritation.[5] P332+P313, P362

Category 2A - Causes serious P280, P305+P351+P338,

Serious Eye Damage/Irritation o
eye irritation. P337+P313

A full list of precautionary statements can be found in Section 7 of this guide.
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Safe Handling and Storage Protocols

Proper handling and storage are critical to ensure safety and maintain product quality.
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Handling

Ventilation: Always handle 2-Sulfobenzoic anhydride in a well-ventilated area, preferably

within a chemical fume hood.[5][8]

Avoid Dust Formation: Minimize dust generation and accumulation during handling.[4] Avoid

breathing dust.[8]

Personal Contact: Do not get in eyes, on skin, or on clothing.[5] Wash hands and any

exposed skin thoroughly after handling.[5]

Ingestion and Inhalation: Avoid ingestion and inhalation.[5]

Moisture: Do not allow contact with water, as it is moisture sensitive.[3][4]

Storage

» Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

o Atmosphere: For quality maintenance, store under an inert atmosphere.[5]

e Incompatibilities: Store away from incompatible materials.[4]

Table 3: Incompatible Materials

Material Class

Examples

Strong Oxidizing Agents

Peroxides, Nitrates

Strong Acids

Hydrochloric Acid, Sulfuric Acid

Strong Bases

Sodium Hydroxide, Potassium Hydroxide

Moisture/Water

References:[3][4][5]
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Exposure Controls and Personal Protective

Equipment (PPE)

Engineering controls and appropriate PPE are mandatory when working with this compound.

Table 4: Exposure Controls and Personal Protective Equipment

Control Type

Specification

Reference

Engineering Controls

Use only under a chemical
fume hood. Ensure eyewash
stations and safety showers

are close to the workstation.

[5]i8]

Eye/Face Protection

Wear tight-sealing safety
goggles or a face shield. Must
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.

[4105]1(€]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.

[4]1[5]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust

mask).

[4115]

Hygiene Measures

Immediately change
contaminated clothing. Wash
hands and face after working
with the substance. Apply

preventive skin protection.
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First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

First Aid Measures
Table 5: First Aid Measures for 2-Sulfobenzoic Anhydride Exposure
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Exposure Route First Aid Protocol Reference

Rinse immediately and
cautiously with plenty of water
for at least 15 minutes, also
under the eyelids. Remove
Eye Contact , [4][5]
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Take off immediately all
contaminated clothing. Wash
off immediately with plenty of

) soap and water for at least 15

Skin Contact _ o [4]15]

minutes. If skin irritation occurs
or persists, get medical
advice/attention. Wash clothing

before reuse.

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [4]
difficult, give oxygen. Get
medical attention.

Do NOT induce vomiting.
Clean mouth with water and
) drink plenty of water
Ingestion [4][5]
afterwards (two glasses at
most). Get medical attention if

symptoms occur.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, dry sand, or alcohol-
resistant foam.[4][5]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[10]

Specific Hazards: The compound is combustible. Thermal decomposition can lead to the
release of irritating gases and hazardous combustion products, including carbon monoxide
(CO), carbon dioxide (COz2), and sulfur oxides.[4][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with a full facepiece operated in pressure-demand or other positive-pressure mode and full
protective gear.[4][5]

Accidental Release Measures

Personal Precautions: Use personal protective equipment as required. Avoid substance
contact and inhalation of dust. Ensure adequate ventilation and evacuate the danger area if
necessary.[5]

Environmental Precautions: Should not be released into the environment. Do not let the
product enter drains.[5]

Containment and Cleanup: Sweep up or vacuum material and shovel it into suitable, closed
containers for disposal. Avoid generating dusty conditions.[4][5]

Toxicological Information

The toxicological properties of 2-Sulfobenzoic anhydride have not been fully investigated.[4]

Quantitative data on acute toxicity (e.g., LD50, LC50) is not available. The primary known

health effects are irritation to the skin and eyes.[5] There is no evidence to suggest the

compound is a carcinogen.[5]

Experimental Protocols

Protocol for Safe Laboratory Handling of 2-Sulfobenzoic
Anhydride

This workflow outlines the essential steps for safely handling the compound in a research

setting.
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Protocol for Purification by Recrystallization

If the compound has hydrolyzed due to moisture exposure, it can be purified. This protocol is
adapted from established chemical synthesis procedures.[2][11]

Initial Assessment: Check for hydrolysis via IR spectroscopy (presence of a broad OH band).

e Thionyl Chloride Treatment (if hydrolyzed): a. In a chemical fume hood, combine the impure
anhydride with an equal bulk of thionyl chloride (SOCI2). b. Fit the flask with a reflux
condenser and a drying tube (e.g., CaCl2). c. Gently reflux the mixture for 3 hours. This will
convert the hydrolyzed acid back to the anhydride. d. After cooling, evaporate the excess
thionyl chloride under reduced pressure.

« Distillation: Distill the crude residue under vacuum (e.g., at 18 mmHg).[2][11]

o Recrystallization: a. Dissolve the distilled solid in a minimum volume of a suitable dry
solvent, such as benzene, toluene, or ethanol-free chloroform.[2][11] b. For toluene, refluxing
for 2 hours with a Dean-Stark trap can be used to ensure dryness before crystallization.[2]
[11] c. Cool the solution slowly, then place in an ice bath to induce crystallization. d. Filter the
crystals, wash with a small amount of cold, dry solvent, and dry under vacuum.

o Storage: Store the purified, dry crystals in a tightly sealed container under a dry, dark
atmosphere to prevent moisture absorption.[2][11]

Disclaimer: This document is intended as a guide and is not exhaustive. All laboratory
personnel must be thoroughly trained and refer to the most current Safety Data Sheet (SDS)
for 2-Sulfobenzoic anhydride before use. All procedures should be performed in accordance
with institutional and regulatory safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147474#safety-and-handling-precautions-for-2-
sulfobenzoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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